N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-(3-acetylphenyl)-4-piperidin-1-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C18H20N2O4S2/c1-13(21)14-6-5-7-15(10-14)19-18(22)17-11-16(12-25-17)26(23,24)20-8-3-2-4-9-20/h5-7,10-12H,2-4,8-9H2,1H3,(H,19,22)
• InChI Key: YNMKAURJLGDZDE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H20N2O4S2
• Molecular Weight: 392.5 g/mol

Description

N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)-2-thiophenecarboxamide, commonly known as ACY-1215, is a small molecule inhibitor of histone deacetylase 6 (HDAC6). This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

Synthesis and Anticancer Activity

Research has focused on the synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives, including compounds structurally related to N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)-2-thiophenecarboxamide. These compounds have been evaluated for their anticancer activity, showing good inhibitory activity against various cancer cell lines. This is particularly true for derivatives containing thiazolidinone rings or thiosemicarbazide moieties, which have shown promise in in vitro cytotoxicity assays against cancer cells (Atta & Abdel‐Latif, 2021).

Alzheimer's Disease Drug Candidates

A series of N-substituted derivatives of certain piperidinyl-based compounds have been synthesized and evaluated as potential drug candidates for Alzheimer's disease. These compounds were designed to inhibit enzyme activity relevant to Alzheimer's pathology, demonstrating potential as new therapeutic agents (Rehman et al., 2018).

Enzyme Inhibitory Activity

Thiophene-based heterocyclic compounds have been designed and evaluated for their enzyme inhibitory activities. Certain derivatives have shown significant inhibition against enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), indicating potential applications in the development of enzyme inhibitors for therapeutic use (Cetin et al., 2021).

Antimicrobial Activity

Compounds derived from or similar to this compound have been explored for their antimicrobial properties. Specific derivatives adopting 1,3-dipolar cycloaddition methodology have demonstrated potential antibacterial and antifungal activities, showcasing their use in addressing microbial infections (Sowmya et al., 2018).

Central Nervous System (CNS) Depressant Activity

The synthesis of certain thiophene-3carboxamide derivatives, including those with a 4-(4-chlorophenyl) moiety, has been aimed at exploring CNS depressant activities. Such compounds have been evaluated for their potential use in modulating CNS functions, indicating a research interest in their applications for disorders involving CNS activity (Bhattacharjee, Saravanan, & Mohan, 2011).